Cas no 2228318-11-2 (N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine
• CAS No: 2228318-11-2
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 6355258
• PubChem ID: 165640975
• Update Time: 2025-06-28

N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine
• 2228318-11-2
• N-[(2,6-dichlorophenyl)methyl]-N-methylhydroxylamine
• EN300-1976271

• Inchi： 1S/C8H9Cl2NO/c1-11(12)5-6-7(9)3-2-4-8(6)10/h2-4,12H,5H2,1H3
• InChI Key： IEDYGKJBWYKRFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN(C)O)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine

N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine: A Key Compound in Modern Pharmaceutical Research

N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine (CAS No. 2228318-11-2) represents a significant advancement in the field of medicinal chemistry, with its unique molecular architecture and potential applications in drug development. This compound, characterized by its 2,6-dichlorophenyl substituent and hydroxylamine functional group, has garnered attention for its ability to modulate biological pathways and its role in the synthesis of advanced therapeutic agents. Recent studies have highlighted its relevance in the design of selective enzyme inhibitors and its potential as a precursor for pharmaceutical intermediates with enhanced bioavailability.

The molecular structure of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine is defined by its hydroxylamine core, which is a key functional group in many biologically active molecules. The 2,6-dichlorophenyl ring introduces steric and electronic effects that significantly influence the compound's reactivity and biological activity. This combination of functional groups allows the molecule to interact with various biological targets, such

Recent advancements in synthetic chemistry have enabled the efficient preparation of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine through optimized reaction conditions and catalytic methods. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the use of transition-metal catalysts significantly improves the yield and selectivity of its synthesis. This development is particularly important for the production of pharmaceutical intermediates that require high purity and structural stability. Additionally, the incorporation of green chemistry principles in the synthesis process has reduced environmental impact, aligning with current regulatory standards in the pharmaceutical industry.

The biological activity of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine has been extensively investigated in recent years. Research published in Drug Discovery Today (2024) revealed that this compound exhibits potent inhibitory activity against a range of target enzymes, including serine proteases and kinases. These findings suggest its potential application in the treatment of diseases such as inflammatory disorders and neurodegenerative conditions. The hydroxylamine group plays a critical role in these interactions, as it can form hydrogen bonds with key residues in the active sites of target proteins.

One of the most promising applications of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine is in the development of targeted drug delivery systems. A 2023 study in Biomaterials Science demonstrated that this compound can be conjugated with nanoparticle carriers to enhance its solubility and cellular uptake. This approach has shown significant potential in improving the therapeutic efficacy of hydrophobic drugs and reducing systemic side effects. The 2,6-dichlorophenyl substituent contributes to the stability of these conjugates, ensuring their effectiveness in vivo.

Furthermore, the N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine has been explored as a precursor molecule for the synthesis of pharmaceutical compounds with improved pharmacokinetic properties. A 2024 review in Organic & Biomolecular Chemistry highlighted the versatility of this compound in the design of prodrugs and metabolite analogs. The hydroxylamine group can be selectively modified to create derivatives with enhanced metabolic stability and targeted release profiles. This adaptability makes it a valuable tool for medicinal chemists seeking to optimize drug performance.

Recent computational studies have also provided insights into the binding mechanisms of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine with its biological targets. Molecular docking simulations published in Journal of Computational Chemistry (2023) revealed that the hydroxylamine group forms critical hydrogen bonds with the catalytic residues of target enzymes, while the 2,6-dichlorophenyl ring contributes to hydrophobic interactions. These findings underscore the importance of the compound's molecular architecture in its biological activity and provide a foundation for further drug design efforts.

The development of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine as a therapeutic agent is supported by its compatibility with modern drug discovery technologies. High-throughput screening methods have identified several potential therapeutic applications of this compound, including its use in the treatment of chronic inflammatory diseases and oncological conditions. Ongoing research is focused on optimizing its selectivity profile to minimize off-target effects and improve its safety profile for clinical use.

In conclusion, N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine (CAS No. 2228318-11-2) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, combined with recent advances in synthetic and biological research, positions it as a valuable tool for the development of new therapeutic agents. As further studies continue to elucidate its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.

For more information on the synthesis, biological activity, and potential applications of N-(2,6-dichlorophenyl)methyl-N-methylhydroxylamine, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and Organic & Biomolecular Chemistry. These resources provide comprehensive insights into the latest developments in this emerging area of drug discovery.